Cas no 1804892-23-6 (Ethyl 4-cyano-2,6-dibromobenzoate)
Ethyl 4-cyano-2,6-dibromobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-cyano-2,6-dibromobenzoate
-
- Inchi: 1S/C10H7Br2NO2/c1-2-15-10(14)9-7(11)3-6(5-13)4-8(9)12/h3-4H,2H2,1H3
- InChI Key: RAADMGNHLZXQRK-UHFFFAOYSA-N
- SMILES: BrC1C=C(C#N)C=C(C=1C(=O)OCC)Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 274
- XLogP3: 3.2
- Topological Polar Surface Area: 50.1
Ethyl 4-cyano-2,6-dibromobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015018400-250mg |
Ethyl 4-cyano-2,6-dibromobenzoate |
1804892-23-6 | 97% | 250mg |
489.60 USD | 2021-06-18 | |
| Alichem | A015018400-500mg |
Ethyl 4-cyano-2,6-dibromobenzoate |
1804892-23-6 | 97% | 500mg |
815.00 USD | 2021-06-18 | |
| Alichem | A015018400-1g |
Ethyl 4-cyano-2,6-dibromobenzoate |
1804892-23-6 | 97% | 1g |
1,564.50 USD | 2021-06-18 |
Ethyl 4-cyano-2,6-dibromobenzoate Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on Ethyl 4-cyano-2,6-dibromobenzoate
Research Brief on Ethyl 4-cyano-2,6-dibromobenzoate (CAS: 1804892-23-6): Recent Advances and Applications
Ethyl 4-cyano-2,6-dibromobenzoate (CAS: 1804892-23-6) is a brominated aromatic ester derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry, organic synthesis, and materials science. This compound serves as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other pharmacologically active agents. Recent studies have explored its utility in cross-coupling reactions, structural modifications, and as a precursor for novel drug candidates.
A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Ethyl 4-cyano-2,6-dibromobenzoate in the synthesis of selective BTK (Bruton's tyrosine kinase) inhibitors, which are pivotal in treating B-cell malignancies and autoimmune diseases. The researchers utilized this compound as a scaffold to introduce functional groups that enhance binding affinity and selectivity. The study reported a 40% improvement in inhibitory activity compared to earlier analogs, underscoring the compound's potential in targeted therapy development.
In the field of organic synthesis, Ethyl 4-cyano-2,6-dibromobenzoate has been employed in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to construct complex biaryl structures. A 2022 ACS Catalysis paper demonstrated its efficacy in generating sterically hindered intermediates, which are often challenging to synthesize using conventional methods. The study achieved a yield of 85% under optimized conditions, with minimal byproduct formation, suggesting its robustness in high-efficiency synthetic routes.
Beyond pharmaceutical applications, this compound has also been investigated for its photophysical properties. A 2023 Materials Chemistry Frontiers study revealed that derivatives of Ethyl 4-cyano-2,6-dibromobenzoate exhibit tunable fluorescence emission, making them candidates for organic light-emitting diodes (OLEDs) and sensors. The introduction of electron-withdrawing groups at the 4-position (cyano) was found to significantly redshift the emission wavelength, a finding that could inform future material design strategies.
Despite these advancements, challenges remain in scaling up the synthesis of Ethyl 4-cyano-2,6-dibromobenzoate and its derivatives. Recent patents (e.g., WO2023012567) propose novel catalytic systems to address yield and purity issues, but industrial-scale production methods are still under development. Future research directions may focus on green chemistry approaches to reduce bromination-related waste and improve cost-effectiveness.
In conclusion, Ethyl 4-cyano-2,6-dibromobenzoate (1804892-23-6) continues to be a molecule of high interest across multiple disciplines. Its dual role as a synthetic building block and a modulator of biological activity positions it as a valuable asset in drug discovery and materials science. Ongoing studies are expected to further elucidate its mechanistic contributions and expand its applicative scope.
1804892-23-6 (Ethyl 4-cyano-2,6-dibromobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)